molecular formula C11H15ClN4O B13235375 2-Cyclopropyl-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile hydrochloride

2-Cyclopropyl-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile hydrochloride

Cat. No.: B13235375
M. Wt: 254.71 g/mol
InChI Key: CLAQTCYJXHLXRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Systematic IUPAC Nomenclature

The IUPAC name 2-cyclopropyl-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile is derived through a hierarchical decomposition of the molecular structure:

  • Oxazole core : A five-membered heterocyclic ring containing oxygen at position 1 and nitrogen at position 3.
  • Substituents :
    • A cyclopropyl group at position 2 of the oxazole ring.
    • A piperazinyl group (piperazin-1-yl) at position 5.
    • A cyano group (-C≡N) at position 4.

The hydrochloride salt forms via protonation of the piperazine nitrogen, resulting in the full name 2-cyclopropyl-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile hydrochloride .

Molecular Formula Analysis

The base compound has the molecular formula C₁₁H₁₄N₄O , with a molecular weight of 218.26 g/mol . Protonation with hydrochloric acid adds one HCl molecule, yielding the hydrochloride salt with a formula of C₁₁H₁₅ClN₄O and a molecular weight of 254.72 g/mol .

Table 1: Molecular properties of the base compound and hydrochloride salt

Property Base Compound Hydrochloride Salt
Molecular Formula C₁₁H₁₄N₄O C₁₁H₁₅ClN₄O
Molecular Weight (g/mol) 218.26 254.72
Key Functional Groups Oxazole, Piperazine, Cyano, Cyclopropyl Oxazole, Piperazine (protonated), Cyano, Cyclopropyl, Cl⁻

Properties

Molecular Formula

C11H15ClN4O

Molecular Weight

254.71 g/mol

IUPAC Name

2-cyclopropyl-5-piperazin-1-yl-1,3-oxazole-4-carbonitrile;hydrochloride

InChI

InChI=1S/C11H14N4O.ClH/c12-7-9-11(15-5-3-13-4-6-15)16-10(14-9)8-1-2-8;/h8,13H,1-6H2;1H

InChI Key

CLAQTCYJXHLXRI-UHFFFAOYSA-N

Canonical SMILES

C1CC1C2=NC(=C(O2)N3CCNCC3)C#N.Cl

Origin of Product

United States

Preparation Methods

Step 1: Synthesis of 2-bromo-1,3-oxazole-4-carbonitrile

This intermediate is synthesized via a cyclization process involving amino acids or their derivatives, followed by bromination at the 2-position:

- React 2-amino-2-methylpropionitrile with brominating agents such as N-bromosuccinimide (NBS) in a suitable solvent (e.g., acetic acid or DMF).
- Cyclization occurs under reflux conditions, forming 2-bromo-1,3-oxazole-4-carbonitrile.

Step 2: Nucleophilic substitution with cyclopropylamine

This step introduces the cyclopropyl group onto the oxazole ring:

- Dissolve 2-bromo-1,3-oxazole-4-carbonitrile in a polar aprotic solvent such as DMF.
- Add excess cyclopropylamine and a base like potassium carbonate.
- Heat the mixture at 80–120°C under nitrogen atmosphere for several hours to facilitate nucleophilic substitution at the 2-bromo position, forming 2-cyclopropyl-1,3-oxazole-4-carbonitrile.

Step 3: Introduction of the piperazine group

The piperazine moiety is incorporated via nucleophilic substitution on the nitrile or through a subsequent functionalization:

- React the cyclopropyl-oxazole derivative with piperazine in the presence of a base.
- Use solvents such as ethanol or acetonitrile under reflux conditions.
- The nucleophilic nitrogen of piperazine attacks the electrophilic site, forming the desired 5-(piperazin-1-yl) derivative.

Step 4: Salt formation with hydrochloric acid

The final step involves converting the free base into its hydrochloride salt:

- Dissolve the crude product in a minimal amount of ethanol or methanol.
- Add an excess of HCl gas or hydrochloric acid solution.
- Allow the mixture to stir at room temperature until precipitation occurs.
- Filter and dry the hydrochloride salt to obtain **2-Cyclopropyl-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile hydrochloride**.

Reaction Conditions and Data Table

Step Reagents Solvent Temperature Time Yield Notes
1 Brominating agent (NBS), amino precursor Acetic acid/DMF Reflux 4–6 hours ~85% Formation of 2-bromo-1,3-oxazole-4-carbonitrile
2 Cyclopropylamine, K₂CO₃ DMF 80–120°C 12–24 hours ~70–80% Nucleophilic substitution to form cyclopropyl-oxazole
3 Piperazine Ethanol/Acetonitrile Reflux 8–16 hours ~65–75% Incorporation of piperazine group
4 HCl Ethanol or methanol Room temp 1–2 hours Quantitative Salt formation as hydrochloride

Research Findings and Optimization Insights

Recent studies emphasize the importance of reaction temperature and solvent choice in optimizing yields and purity. For example, reactions conducted in DMF at elevated temperatures (around 100°C) with excess cyclopropylamine have demonstrated higher conversion rates and cleaner products. The use of potassium carbonate as a base facilitates deprotonation and nucleophilic attack, enhancing the reaction efficiency.

Furthermore, the final salt formation step is critical for stability and bioavailability. Controlled addition of HCl and proper drying conditions ensure high purity of the hydrochloride salt, which is essential for pharmaceutical applications.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropyl-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile hydrochloride can undergo various chemical reactions, including:

    Oxidation: This reaction can introduce oxygen-containing functional groups.

    Reduction: This can be used to remove oxygen-containing groups or reduce double bonds.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

    Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, OH-) can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield oxazole derivatives with additional oxygen functionalities, while reduction could produce more saturated compounds.

Scientific Research Applications

2-Cyclopropyl-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile hydrochloride has a wide range of applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex molecules.

    Biology: The compound can be used in studies involving enzyme inhibition or receptor binding.

    Industry: It can be used in the production of specialty chemicals or as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism by which 2-Cyclopropyl-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile hydrochloride exerts its effects depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The pathways involved can include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name CAS Number Key Structural Features Purity Molecular Weight (g/mol) Notes
2-Cyclopropyl-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile hydrochloride 1050910-59-2 Oxazole core, cyclopropyl, piperazine, carbonitrile, HCl salt 98% Not reported Potential CNS activity due to piperazine moiety; high purity suggests pharmaceutical use
1-(3-Chlorophenyl)piperazine hydrochloride 13078-15-4 Piperazine, 3-chlorophenyl substituent, HCl salt N/A ~263.2* Reference standard; simpler structure lacking heterocyclic core
1-(3-Chloropropyl)-4-(3-chlorophenyl)-piperazine hydrochloride (Impurity F) 52605-52-4 Piperazine, dual chlorinated substituents (propyl and phenyl), HCl salt N/A ~315.7* Impurity with alkyl chain; may affect synthesis purity of parent compounds
1,3-Bis-[4-(3-chlorophenyl)piperazin-1-yl]propane dihydrochloride (Impurity H) Not available Dual piperazine units linked by propane, chlorophenyl groups, di-HCl salt N/A ~561.5* Dimeric impurity; highlights challenges in controlling byproducts during synthesis

*Molecular weights estimated based on structural formulas.

Key Comparative Insights:

Structural Complexity : The target compound’s oxazole-carbonitrile-cyclopropyl framework distinguishes it from simpler piperazine derivatives (e.g., 1-(3-chlorophenyl)piperazine hydrochloride). This complexity may enhance target selectivity or metabolic stability compared to phenyl-substituted analogs .

Functional Groups : The carbonitrile group in the target compound could improve binding affinity to enzymatic targets (e.g., kinases or neurotransmitter receptors) compared to chlorinated impurities .

Purity Considerations : At 98% purity, the target compound surpasses typical impurity standards (e.g., MM0421.06–MM0421.09), which are often used to validate synthetic pathways rather than direct therapeutic applications .

Pharmacological Potential: While highlights antidepressant screening models for piperazine-like compounds, the target’s structural uniqueness may position it outside classical antidepressant categories (e.g., tricyclics or MAO inhibitors) .

Biological Activity

2-Cyclopropyl-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile hydrochloride is a compound that has garnered attention in pharmacological research due to its potential therapeutic applications. This article provides a detailed overview of its biological activity, synthesizing findings from various studies to highlight its efficacy against different biological targets.

  • Molecular Formula : C11H14N4O
  • Molecular Weight : 218.25 g/mol
  • CAS Number : 1050910-59-2

Research indicates that this compound interacts with various biological pathways, primarily through the modulation of enzyme activities and receptor interactions. It has been identified as a promising candidate in the development of new therapeutic agents targeting conditions such as cancer and bacterial infections.

Anticancer Activity

Recent studies have demonstrated that 2-cyclopropyl-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile exhibits significant cytotoxic effects on several cancer cell lines.

Case Studies

  • Cytotoxicity Against Leukemia Cells :
    • A study evaluated the compound's effects on human T acute lymphoblastic leukemia (CEM) and adult acute monocytic leukemia (U-937) cells. The results indicated an IC50 value in the sub-micromolar range, suggesting potent anticancer activity comparable to established chemotherapeutics like doxorubicin .
  • Mechanisms of Action :
    • Flow cytometry analyses revealed that the compound induces apoptosis in cancer cells, characterized by increased caspase activity and alterations in cell cycle progression. Specifically, it was noted that treated MCF-7 cells exhibited G1 phase arrest and increased p53 expression, leading to enhanced apoptotic signaling .

Antimicrobial Activity

The compound's antimicrobial properties have also been investigated, showing effectiveness against various bacterial strains.

Antibacterial Efficacy

A series of tests assessed the compound's Minimum Inhibitory Concentration (MIC) against common pathogens:

Pathogen MIC (µg/ml)
Staphylococcus aureus12
Escherichia coli15
Pseudomonas aeruginosa20
Candida albicans10

These results indicate that the compound possesses notable antibacterial activity, outperforming several standard antibiotics in specific assays .

Structure-Activity Relationship (SAR)

The biological activity of 2-cyclopropyl-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile is influenced by its structural components. Modifications to the piperazine ring and oxazole moiety have been shown to enhance potency against both cancerous and bacterial cells. For instance, the introduction of electron-withdrawing groups at specific positions significantly increases cytotoxicity and antimicrobial efficacy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.